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These application notes provide researchers, scientists, and drug development professionals

with best practices for managing the HPE 5945 switch series. Adherence to these guidelines

will ensure a stable, secure, and high-performing network infrastructure, critical for data-

intensive research and development environments.

Initial Configuration and Deployment
Proper initial setup is fundamental to the long-term stability and performance of the network.

The following protocols outline the key steps for deploying a new HPE 5945 switch.

Protocol 1: Initial Switch Setup
Objective: To perform the basic configuration of a standalone HPE 5945 switch.

Methodology:

Physical Installation:

Mount the switch in a standard 19-inch rack, ensuring adequate ventilation.

Connect a console cable (USB or serial) from a management station to the console port of

the switch.

Power on the switch.
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Initial Login and System Configuration:

Using terminal emulation software (e.g., PuTTY, SecureCRT), connect to the switch via

the console port.

At the boot prompt, press Ctrl+B to enter the boot menu if a software upgrade is

immediately required; otherwise, allow the switch to boot to the default Comware

operating system.

The default username is admin with no password. It is imperative to change this

immediately.

Enter system view: system-view

Set a new, strong password for the admin user: local-user admin followed by password

simple

Configure a hostname for easy identification: sysname

Configure the management IP address on the dedicated management Ethernet interface

or a VLAN interface to enable remote access.

interface M-GigabitEthernet0/0/0

ip address

quit

Configure a default route for management traffic: ip route-static 0.0.0.0 0.0.0.0

Time Synchronization:

Configure Network Time Protocol (NTP) to ensure accurate time stamping of logs and

events.[1]

ntp-service unicast-server

Save Configuration:
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Save the running configuration to the startup configuration file: save safely[2]

High Availability and Scalability with IRF
Intelligent Resilient Framework (IRF) technology allows multiple HPE 5945 switches to be

virtualized and managed as a single logical device.[3] This simplifies network topology,

enhances resiliency, and increases bandwidth.

Quantitative Data: IRF Configuration Parameters
Parameter

Recommended
Value/Setting

Description

IRF Member ID Unique integer per switch
Identifies each switch within

the IRF fabric.[3]

IRF Member Priority
Higher value for the desired

master

Determines the master switch

in the IRF fabric.[3][4]

IRF Ports
At least two physical ports per

member

Physical ports used to connect

the IRF members.[3][4]

MAD Mechanism BFD, LACP, or ARP

Multi-Active Detection to

prevent split-brain scenarios.

[3][4]

Max IRF Members 10

Up to 10 HPE 5945 switches

can be stacked in an IRF

configuration.[5]

Protocol 2: Configuring a Two-Member IRF Fabric
Objective: To create a highly available and scalable virtual switch by connecting two HPE 5945

switches.

Methodology:

Pre-configuration:

Ensure both switches are running the same Comware software version.[4]
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Power on both switches and configure basic settings as per Protocol 1 on each switch

individually.

It is a best practice to back up the next-startup configuration file on each device before

adding it to an IRF fabric.[3]

IRF Domain and Member Configuration (on each switch):

Switch 1 (Master):

system-view

irf member 1 priority 32

Switch 2 (Subordinate):

system-view

irf member 1 renumber 2 (This will change the member ID to 2)

irf member 2 priority 1

IRF Port Binding (on each switch):

Bind physical ports to the logical IRF ports.

Switch 1:

irf-port 1/1

port group interface

quit

Switch 2:

irf-port 2/1

port group interface
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quit

Activate IRF Configuration and Connect Switches:

Save the configuration on both switches: save safely

Activate the IRF configuration. This will require a reboot.

Switch 1:irf-port-configuration active

Switch 2:irf-port-configuration active

Physically connect the designated IRF ports between the two switches using appropriate

cables.

The subordinate switch (Switch 2) will reboot and join the IRF fabric managed by the

master (Switch 1).

Verification:

Once the IRF fabric is established, connect to the master switch's management IP.

Use the display irf and display irf topology commands to verify the status of the IRF

members and their connections.

Diagram: IRF Master Election Logic
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Master Election Begins

Higher Priority Wins

Longest System Uptime Wins
(if priorities are equal)

Tie

Switch becomes Master

No Tie

Switch becomes Subordinate

Loses

Lowest CPU MAC Address Wins
(if uptime is within 10 mins)

Tie

No Tie Loses

No Tie Loses

Click to download full resolution via product page

Caption: IRF Master Election Process.

Monitoring and Management
Continuous monitoring is crucial for maintaining network health and quickly identifying potential

issues.

Quantitative Data: Key Monitoring Parameters
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Metric Recommended Threshold CLI Command

CPU Utilization < 70% display cpu-usage

Memory Utilization < 80% display memory

Interface Discards/Errors < 0.1% of total packets display interface

Temperature Within operating range display environment

Protocol 3: Configuring SNMP for Network Monitoring
Objective: To enable Simple Network Management Protocol (SNMP) for centralized monitoring

of the HPE 5945 switch.

Methodology:

Enable SNMP Agent:

system-view

snmp-agent

Configure SNMP Community Strings (for SNMPv1/v2c):

For read-only access: snmp-agent community read

For read-write access: snmp-agent community write

Configure SNMPv3 (Recommended for enhanced security):

Create an SNMP group: snmp-agent group v3 auth

Create an SNMP user and associate with the group: snmp-agent usm-user v3

authentication-mode sha

Configure SNMP Traps:
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Specify the trap destination (your network monitoring system): snmp-agent target-host trap

address udp-domain params securityname

Enable specific traps, for example, for MAC address changes: snmp-agent trap enable

mac-address[6]

Verification:

From your network monitoring system, perform an SNMP walk of the switch's MIBs to

ensure connectivity and data retrieval.

Diagram: Network Monitoring Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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